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Compound of Interest

Compound Name: 2-Propylcyclohexanone

Cat. No.: B1346617

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of 2-propylcyclohexanone is paramount in a laboratory
setting to ensure the safety of personnel and the protection of the environment. This guide
provides essential, step-by-step procedures for the proper handling and disposal of 2-
propylcyclohexanone waste, in accordance with established safety protocols and regulatory
requirements.

Immediate Safety and Handling Considerations

2-Propylcyclohexanone is classified as a combustible and irritant liquid.[1] Before handling, it
is crucial to be thoroughly familiar with its hazard profile by consulting the Safety Data Sheet
(SDS).

Key Hazards:

» Flammability: Combustible liquid.[1] Keep away from heat, sparks, open flames, and hot
surfaces.[2] Use explosion-proof electrical and ventilating equipment.[2]

 Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

e [rritation: Causes skin irritation and serious eye irritation.[1][2] May cause respiratory
irritation.[1]
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Personal Protective Equipment (PPE): When handling 2-propylcyclohexanone, always wear
appropriate PPE, including:

e Protective gloves
e Protective clothing
o Eye and face protection[2]

In case of a spill, prevent further leakage if it is safe to do so. Do not let the product enter
drains.[2]

Operational Disposal Plan: Step-by-Step Procedures

The disposal of 2-propylcyclohexanone must adhere to federal, state, and local regulations.
[3] Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Collection and Segregation

o Dedicated Waste Container: Collect 2-propylcyclohexanone waste in a designated,
properly labeled, and compatible container.[4][5] Whenever possible, use the original
container.[5]

o Container Integrity: Ensure the container is in good condition, not leaking, and has a secure
cap.[4][6] Leave at least one inch of headroom to allow for expansion.[4]

* No Mixing: Do not mix 2-propylcyclohexanone waste with other waste streams.[5][6]
Keeping waste streams separate can reduce disposal costs and prevent potentially
hazardous reactions.

Step 2: Labeling and Storage

e Hazardous Waste Labeling: As soon as the first drop of waste enters the container, clearly
label it with the words "Hazardous Waste" and the full chemical name, "2-
Propylcyclohexanone".[6][7]

o Storage Location: Store the waste container in a designated "Satellite Accumulation Area”
(SAA) near the point of generation.[4] This area should be away from heat and sparks and
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should not block an exit path.[7]

o Segregation: Store containers of 2-propylcyclohexanone, a flammable liquid, separately
from incompatible materials such as oxidizing agents.[4]

Step 3: Arranging for Disposal

» Professional Disposal: The standard and safest method for the disposal of 2-
propylcyclohexanone is through a licensed hazardous waste disposal company.

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for your hazardous waste. They will provide specific
guidance and ensure compliance with all regulations.

Step 4: Handling Empty Containers

e Treat as Hazardous: Handle uncleaned, empty containers of 2-propylcyclohexanone as
you would the product itself.[5]

» Decontamination: Containers must be triple rinsed with a suitable solvent before being
disposed of as regular trash.[3] The rinsate must be collected and disposed of as hazardous
waste. For volatile organic solvents, the empty container can be air-dried in a chemical fume
hood.[3]

Data Presentation: Properties of 2-
Propylcyclohexanone
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Property Value

Molecular Formula C9H160

Molecular Weight 140.22 g/mol

Boiling Point 155 °C (311 °F)

Melting Point -47 °C (-53 °F)

Density 0.947 g/cm3 at 25 °C (77 °F)
Flash Point Combustible liquid[1]

log Pow (Octanol/Water Partition Coefficient) 0.86 at 25 °C (77 °F)

Experimental Protocols

Currently, there are no widely established and verified experimental protocols for the in-lab
neutralization or chemical treatment of 2-propylcyclohexanone waste. The recommended and
safest method of disposal is incineration by a licensed hazardous waste disposal facility. It may
be mixed with a more flammable solvent to facilitate incineration.

Mandatory Visualization
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Handling 2-Propylcyclohexanone
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Figure 1: Workflow for the Proper Disposal of 2-Propylcyclohexanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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